Tributyl(dodec-1-EN-1-YL)stannane

• CAS No.: 109898-24-0
• Molecular Formula: C24H50Sn
• Molecular Weight: 457.4 g/mol
• IUPAC Name: tributyl(dodec-1-enyl)stannane
• InChI: InChI=1S/C12H23.3C4H9.Sn/c1-3-5-7-9-11-12-10-8-6-4-2;3*1-3-4-2;/h1,3H,4-12H2,2H3;3*1,3-4H2,2H3
• InChI Key: CCBQGTJUQNWMSM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC=C[Sn](CCCC)(CCCC)CCCC

Description

Tributyl(dodec-1-EN-1-YL)stannane is a useful research compound. Its molecular formula is C24H50Sn and its molecular weight is 457.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-dodecyne (50.0 g), tributyltinhydride (109.4 g), and azobisisobutyronitrile (100 mg) was stirred at 95° C. for 3 hrs. The reaction mixture was cooled to 50° C. and evaporated. The residue was filtered through a column of silica, using hexane as the eluent. The appropriate fractions were collected and evaporated. The residue was dried under vacuum to give 131.7 g (96.0%) of tri-n-butyl-1-dodecenylstannane.